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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of leading proficiency testing (PT) programs

for the analysis of polychlorinated biphenyl (PCB) congeners. Accurate and reliable

measurement of PCBs is critical for environmental monitoring, food safety assessment, and

human health risk evaluation. Participation in PT schemes is an essential component of a

laboratory's quality assurance program, demonstrating competency and ensuring the

comparability of data across different analytical laboratories. This document outlines the

offerings of major PT providers, presents comparative data from recent studies, details

common analytical methodologies, and illustrates the proficiency testing workflow.

Comparison of Proficiency Testing Programs
Participation in proficiency testing is a cornerstone of laboratory quality assurance, providing an

external and objective assessment of analytical performance. Several international

organizations offer robust PT schemes for the analysis of PCB congeners in various matrices.

The following tables summarize the key features of some of the most prominent programs.
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Provider
Program

Name/ID

Sample

Matrices

Target

Analytes
Frequency

Statistical

Evaluation

EURL POPs

PCDD/Fs and

PCBs in Food

and Feed

Animal feed

(e.g.,

compound

feed, fish

meal), Food

(e.g., milk

powder, pork

liver, bovine

meat)

Dioxin-like

PCBs, non-

dioxin-like

PCBs

(indicator

PCBs), and

other specific

congeners

Annual

z-scores,

Assigned

values

determined

from

consensus of

participants'

results

InterCinD IC-PCBs

Environmenta

l (soil,

sediment,

water),

Industrial (fly

ash),

Food/Feed

Dioxin-like

PCBs (DL-

PCBs), Non-

dioxin-like

PCBs (NDL-

PCBs), ICES-

6 PCBs

Multiple

rounds per

year

z-scores,

Assigned

values

determined

by consensus

Bipea

53b - Waste

water PBDE,

Industrial

waste water

Industrial

wastewater

PCB

congeners

(e.g., PCB 28

to 180)

5 rounds per

year

z-scores,

Assigned

values based

on consensus

QUASIMEME

Laboratory

Performance

Studies

Marine

sediment,

biota (fish,

shellfish),

seawater

Chlorobiphen

yls (specific

congeners)

Multiple

rounds per

year

z-scores,

Assigned

values

determined

using a

robust

statistical

model

Performance Data from Recent Proficiency Tests
The following tables present a summary of results from recent proficiency testing rounds

organized by the European Union Reference Laboratory for Persistent Organic Pollutants
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(EURL POPs). These data provide insights into the performance of participating laboratories

and the typical concentration ranges of PCB congeners encountered in food and feed samples.

EURL PT on PCDD/Fs and PCBs in Compound Feed (2023)

| PCB Congener | Assigned Value (ng/kg) | Uncertainty (ng/kg) | No. of Participants | z-score

Distribution (|z| ≤ 2) | | :--- | :--- | :--- | :--- | :--- | | PCB-28 | 1.25 | 0.13 | 55 | 95% | | PCB-52 |

2.34 | 0.23 | 56 | 96% | | PCB-101 | 3.11 | 0.31 | 56 | 95% | | PCB-118 | 1.89 | 0.19 | 58 | 97% | |

PCB-138 | 2.87 | 0.29 | 58 | 97% | | PCB-153 | 3.45 | 0.35 | 58 | 98% | | PCB-180 | 1.98 | 0.20 |

57 | 96% |

EURL PT on PCDD/Fs and PCBs in Milk Powder (2023)

| PCB Congener | Assigned Value (ng/kg fat) | Uncertainty (ng/kg fat) | No. of Participants | z-

score Distribution (|z| ≤ 2) | | :--- | :--- | :--- | :--- | :--- | | PCB-28 | 0.89 | 0.09 | 52 | 96% | | PCB-

52 | 1.56 | 0.16 | 53 | 94% | | PCB-101 | 1.98 | 0.20 | 53 | 96% | | PCB-118 | 1.21 | 0.12 | 55 |

98% | | PCB-138 | 1.88 | 0.19 | 55 | 96% | | PCB-153 | 2.23 | 0.22 | 55 | 98% | | PCB-180 | 1.15 |

0.12 | 54 | 96% |

EURL PT on PCDD/Fs and PCBs in Pork Liver (2022)

| PCB Congener | Assigned Value (ng/kg) | Uncertainty (ng/kg) | No. of Participants | z-score

Distribution (|z| ≤ 2) | | :--- | :--- | :--- | :--- | :--- | | PCB-28 | 0.45 | 0.05 | 50 | 96% | | PCB-52 |

0.78 | 0.08 | 51 | 94% | | PCB-101 | 0.99 | 0.10 | 51 | 96% | | PCB-118 | 0.61 | 0.06 | 53 | 98% | |

PCB-138 | 0.94 | 0.09 | 53 | 96% | | PCB-153 | 1.12 | 0.11 | 53 | 98% | | PCB-180 | 0.58 | 0.06 |

52 | 96% |

Experimental Protocols
Accurate determination of PCB congeners relies on robust and well-validated analytical

methods. The following sections provide an overview of the key steps involved in the analysis

of PCBs in various matrices, with a focus on widely accepted protocols such as US EPA

Method 1668C and 8082A.

Sample Extraction
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The goal of extraction is to efficiently remove PCB congeners from the sample matrix. The

choice of extraction technique depends on the matrix type.

Soxhlet Extraction (for solid and semi-solid samples like soil, sediment, and tissue):

A known weight of the homogenized sample is mixed with a drying agent (e.g., sodium

sulfate).

The mixture is placed in a Soxhlet thimble.

The sample is extracted with a suitable solvent (e.g., hexane/acetone or dichloromethane)

for an extended period (typically 16-24 hours).

Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE) (for solid and

semi-solid samples):

A known weight of the sample is mixed with a dispersant (e.g., diatomaceous earth).

The mixture is packed into an extraction cell.

The sample is extracted with an organic solvent at elevated temperature and pressure,

which significantly reduces extraction time and solvent consumption compared to Soxhlet

extraction.

Liquid-Liquid Extraction (LLE) (for aqueous samples):

A known volume of the water sample is placed in a separatory funnel.

The sample is extracted multiple times with an immiscible organic solvent (e.g.,

dichloromethane or hexane).

The organic layers are combined for further processing.

Extract Cleanup
Crude extracts often contain co-extracted interfering compounds (e.g., lipids, sulfur) that can

affect the accuracy of the analysis. Cleanup procedures are therefore essential to remove

these interferences.
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Gel Permeation Chromatography (GPC): This technique separates analytes based on their

molecular size. It is effective for removing high-molecular-weight interferences like lipids from

tissue and food samples.

Adsorption Chromatography: This involves passing the extract through a column packed with

an adsorbent material.

Silica Gel: Often impregnated with sulfuric acid to remove lipids and other organic

interferences.

Florisil: A magnesium silicate adsorbent used to separate PCBs from pesticides.

Alumina: Used to remove polar interferences.

Sulfur Removal: For sediment and some wastewater samples, elemental sulfur can interfere

with the analysis. This is typically removed by treatment with activated copper powder or by

using a sulfur-specific cleanup column.

Instrumental Analysis
The final determination of PCB congeners is performed using gas chromatography (GC)

coupled with a suitable detector.

Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common technique for

the analysis of PCB congeners.

High-Resolution Mass Spectrometry (HRGC-HRMS) (e.g., US EPA Method 1668C):

Provides very high selectivity and sensitivity, allowing for the determination of individual

congeners at ultra-trace levels. This is the gold standard for congener-specific analysis.

Triple Quadrupole Mass Spectrometry (GC-MS/MS): Offers high selectivity and sensitivity

and is a viable alternative to HRMS for many applications.

Gas Chromatography with Electron Capture Detection (GC-ECD) (e.g., US EPA Method

8082A): A highly sensitive detector for halogenated compounds like PCBs. However, it is

less selective than MS and can be prone to interferences, often requiring dual-column

confirmation.
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Proficiency Testing Workflow
The following diagram illustrates the typical workflow of a proficiency testing program for PCB

congener analysis, from the preparation of the test material to the final evaluation of laboratory

performance.
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Caption: Workflow of a proficiency testing program for PCB congener analysis.

Conclusion
Proficiency testing is an indispensable tool for laboratories conducting PCB congener analysis.

It provides a framework for assessing and improving analytical performance, ensuring the

generation of high-quality, comparable data. This guide has provided an overview of major PT

schemes, presented comparative performance data, detailed common analytical

methodologies, and illustrated the PT workflow. By participating in these programs and

adhering to robust analytical protocols, researchers, scientists, and drug development

professionals can have greater confidence in their analytical results and their implications for

environmental and human health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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